BENGHE Foundational & Exploratory
Check Availability & Pricing

Technical Monograph: 3-(4-
Fluorophenoxy)piperidine

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 3-(4-Fluorophenoxy)piperidine
Cat. No.: B1637397
Get Quote

Role: Privileged Scaffold & CNS-Active Building Block CAS (HCI): 462114-73-4 | Molecular
Formula: C11H14FNO

Chemical Identity & Structural Logic[1][2]

The 3-(4-fluorophenoxy)piperidine scaffold represents a strategic convergence of two distinct
pharmacophores: the basic piperidine ring (a mimic of secondary amine neurotransmitters) and
the fluorinated aryl ether (providing metabolic resistance and lipophilic electronic modulation).

Core Identifiers
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Identifier Type Value Note
FC1=CC=C(OC2CCCNC2)C= _
SMILES c1 Free base canonical form

INChI=1S/C11H14FNO/c12-9-
InChl 3-1-10(2-4-9)14-11-5-7-13-8-6-  Standard InChl
11/h1-4,11,13H,5-8H2

MYUQPFFFBODNTO-
InChlKey Calculated from structure
UHFFFAOYSA-N

Molecular Weight 195.23 g/mol Free base

LogP (Calc) ~2.1 Lipophilic, BBB-permeable
Predominantly protonated at

pKa (Calc) ~9.8

physiological pH

Stereochemical Considerations

The C3 position of the piperidine ring is a chiral center. In drug development, this molecule is
rarely used as a racemate.

e (S)-Enantiomer: Often preferred in serotonin transporter (SERT) ligands due to spatial
alignment with the aspartate residue in the binding pocket.

* (R)-Enantiomer: Frequently explored for distinct selectivity profiles (e.g., NK1 receptor
antagonism).

Synthetic Architecture: The "Self-Validating"

Protocol

While Nucleophilic Aromatic Substitution (

) is theoretically possible, it is kinetically disfavored here because the 4-fluorophenol is not
sufficiently electron-deficient to attack an unactivated piperidine ring, and the 4-fluorine on the
phenol is not a leaving group in this context.
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The Gold Standard: Mitsunobu Inversion The most robust, high-fidelity route utilizes the
Mitsunobu reaction. This pathway is "self-validating" because it proceeds with predictable
Walden inversion at the C3 chiral center, allowing for strict control over the final enantiomeric
excess (ee).

Reaction Pathway Diagram

The following directed graph illustrates the synthetic logic, moving from the protected precursor
to the final salt form.

N-Boc-3-Hydroxypiperidine Mitsunobu Coupling
(Chiral Pure) (THF, 0°C to RT)
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+ PPh3/DIAD

Click to download full resolution via product page

Figure 1: Stereospecific synthesis via Mitsunobu coupling. Note the inversion of configuration
at the C3 position.

Detailed Experimental Protocol

This protocol describes the synthesis of the (S)-enantiomer using (R)-N-Boc-3-
hydroxypiperidine as the starting material. This ensures the final product has the (S)-
configuration due to Mitsunobu inversion.

Phase 1: Ether Formation (Mitsunobu)

Rationale: The

of 4-fluorophenol (~9.9) matches well with the betaine intermediate formed by
and DIAD, driving the reaction forward.

o Preparation: Charge a dry 250 mL round-bottom flask with (R)-N-Boc-3-hydroxypiperidine
(1.0 eq) and triphenylphosphine (
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, 1.2 eq) in anhydrous THF (0.2 M concentration).

Addition: Add 4-fluorophenol (1.1 eq). Cool the mixture to 0°C under

atmosphere.

Activation: Dropwise add Diisopropyl azodicarboxylate (DIAD, 1.2 eq) over 20 minutes.
Critical: Maintain temperature <5°C to prevent hydrazine byproduct formation.

Reaction: Allow to warm to room temperature and stir for 12—16 hours.

Validation (TLC/LCMS): Monitor disappearance of the alcohol. The product spot will be less
polar (higher

) than the starting material.

Phase 2: Deprotection & Salt Formation

Rationale: Acidic cleavage of the Boc group is quantitative. Isolating as the HCI salt ensures

stability and crystallinity.

Workup: Concentrate the THF mixture. Triturate with
/Hexane to precipitate triphenylphosphine oxide (
). Filter and concentrate the filtrate.

Cleavage: Dissolve the crude oil in 4M HCI in 1,4-dioxane (5-10 volumes). Stir at RT for 2
hours.

Isolation: Dilute with diethyl ether (

). The product, 3-(4-fluorophenoxy)piperidine hydrochloride, will precipitate as a white
solid.

Purification: Recrystallize from Isopropanol/Ether if necessary to remove trace phenol.

Pharmacological & Mechanistic Logic[7]
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This scaffold is not merely a linker; it is a bioactive fragment used to probe the "aromatic cleft"

of monoamine transporters.

Electronic & Steric Effects

o Fluorine Substitution (Para): The fluorine atom at the 4-position of the phenoxy ring serves

two critical functions:

o Metabolic Blocking: It blocks CYP450-mediated para-hydroxylation, significantly extending
the biological half-life (

) compared to the unsubstituted phenoxy analog.

o Electronic Pull: The high electronegativity lowers the electron density of the aromatic ring,

potentially strengthening

stacking interactions with electron-rich residues (e.g., Tryptophan, Phenylalanine) in the
target protein binding pocket.

Signaling & Interaction Map

The diagram below details how this scaffold interacts within a typical GPCR or Transporter
binding pocket (e.g., 5-HT Reuptake Transporter).
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Figure 2: Pharmacophore mapping of the scaffold within a theoretical monoamine transporter
binding site.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1. 4-[3-(4-Fluorophenoxy)-5-[[4-hydroxy-4-(2-methylpropyl)piperidine-1-
carbonyllamino]phenoxy]-2-methoxybenzoic acid | C30H33FN207 | CID 90309119 -
PubChem [pubchem.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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